Ethyl 6-(3,5-dimethoxybenzamido)-3-methylbenzofuran-2-carboxylate

• IUPAC Name: ethyl 6-[(3,5-dimethoxybenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C21H21NO6/c1-5-27-21(24)19-12(2)17-7-6-14(10-18(17)28-19)22-20(23)13-8-15(25-3)11-16(9-13)26-4/h6-11H,5H2,1-4H3,(H,22,23)
• InChI Key: RLICNQGRJHDHKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)C
• Molecular Formula: C21H21NO6
• Molecular Weight: 383.4 g/mol

Description

Ethyl 6-(3,5-dimethoxybenzamido)-3-methylbenzofuran-2-carboxylate, also known as DMBF, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological properties. DMBF belongs to the benzofuran family and has a molecular weight of 395.45 g/mol.

Scientific Research Applications

Anticancer Activity

Research has shown that derivatives related to Ethyl 6-(3,5-dimethoxybenzamido)-3-methylbenzofuran-2-carboxylate possess significant anticancer properties. For instance, derivatives like 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester have demonstrated selective cytotoxicity against tumorigenic cell lines, highlighting their potential as anticancer agents due to their ability to last longer in the human body (Hayakawa et al., 2004). Furthermore, novel heterocycles incorporating thiophene and thioureido substituents have shown potent activity against the colon HCT-116 human cancer cell line, suggesting the potential of Ethyl 6-(3,5-dimethoxybenzamido)-3-methylbenzofuran-2-carboxylate derivatives in anticancer research (Abdel-Motaal et al., 2020).

Synthesis and Characterization

The compound has also been utilized in the synthesis and characterization of novel chemical entities. For example, practical and large-scale synthesis approaches have been developed for related compounds, indicating the relevance of Ethyl 6-(3,5-dimethoxybenzamido)-3-methylbenzofuran-2-carboxylate in the fabrication of pharmaceutically active compounds (Bänziger et al., 2000). Additionally, the compound's derivatives have been synthesized to study their electronic structures and potential applications, demonstrating its versatility in creating new chemical entities with various applications (Shekarchi et al., 2003).

Optical and Electronic Applications

Innovative research has explored the use of Ethyl 6-(3,5-dimethoxybenzamido)-3-methylbenzofuran-2-carboxylate derivatives in optical and electronic applications. For instance, the synthesis of pyrimidine fused quinolone carboxylate moiety has been investigated for photodiode applications, highlighting the potential of these compounds in the development of new materials for electronic devices (Elkanzi et al., 2020).

Corrosion Inhibition

The compound and its derivatives have been evaluated for their corrosion inhibition properties, offering potential applications in protecting metals against corrosion. Pyranpyrazole derivatives, for example, have shown high efficiency as corrosion inhibitors for mild steel, which could be useful for industrial pickling processes (Dohare et al., 2017).